Cas no 2309449-16-7 (Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate)

• Product Name: Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
• CAS No: 2309449-16-7
• MF: C₁₈H₂₅BrN₂O₃
• MW: 397.306704282761
• CID: 5898376
• PubChem ID: 165739198
• Update Time: 2025-11-01

Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate
• 2309449-16-7
• EN300-7428198
• Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate

• Inchi： 1S/C18H25BrN2O3/c1-16(2,3)24-15(22)21-8-5-17(6-9-21)11-18(23,12-17)13-4-7-20-10-14(13)19/h4,7,10,23H,5-6,8-9,11-12H2,1-3H3
• InChI Key： NRTGDBLMZXGYAQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CC2(CCN(C(=O)OC(C)(C)C)CC2)C1)O

Computed Properties

• Exact Mass: 396.10486g/mol
• Monoisotopic Mass: 396.10486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate

Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate: A Comprehensive Overview

The compound Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate, identified by the CAS number 2309449-16-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom in the 7-position of the spiro structure. The molecule's unique architecture makes it a subject of interest in both academic and industrial research.

The structure of this compound is composed of several key functional groups: a tert-butyl group, a pyridine ring substituted with a bromine atom at the 3-position, a hydroxyl group at the 2-position, and a carboxylic acid ester group attached to the spiro nitrogen. These functional groups contribute to the molecule's versatility, enabling it to participate in various chemical reactions and interactions. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing bioisosteres and analogs of known drugs. For instance, the presence of the pyridine ring with a bromine substituent provides an opportunity for tuning pharmacokinetic properties such as solubility and permeability. Additionally, the spiro structure offers steric hindrance, which can be advantageous in designing molecules with improved selectivity and reduced off-target effects.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, esterifications, and cyclizations. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over stereochemistry during these reactions. Recent advancements in asymmetric catalysis have further enhanced the efficiency of synthesizing this compound, making it more accessible for large-scale production.

The application of Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate extends beyond pharmaceuticals. Its unique structural features make it a valuable component in materials science, particularly in the development of advanced polymers and nanomaterials. For example, researchers have investigated its potential as a monomer for synthesizing stimuli-responsive polymers, which can exhibit changes in their physical properties under specific environmental conditions.

Moreover, this compound has shown promise in catalysis applications. The hydroxyl and carboxylic acid groups can act as coordinating sites for metal ions, enabling the formation of metalloorganic frameworks (MOFs) with high catalytic activity. These MOFs have been tested in various reactions, including oxidation, reduction, and cross-coupling processes, demonstrating superior performance compared to traditional catalysts.

In conclusion, Tert-butyl 2-(3-bromopyridin-4-yl)-2-hydroxy-7-azaspiro[3.5]nonane-7-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.